Cas no 1185722-10-4 (1-(3-hydroxypropyl)amino-3-(10H-phenothiazin-10-yl)propan-2-ol; oxalic acid)
1-(3-hydroxypropyl)amino-3-(10H-phenothiazin-10-yl)propan-2-ol; oxalic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-hydroxypropyl)amino-3-(10H-phenothiazin-10-yl)propan-2-ol; oxalic acid
- 1-(3-hydroxypropylamino)-3-phenothiazin-10-ylpropan-2-ol;oxalic acid
- 3-((2-hydroxy-3-(10H-phenothiazin-10-yl)propyl)amino)propan-1-ol oxalate
- F1021-0026
- 1-[(3-hydroxypropyl)amino]-3-(10H-phenothiazin-10-yl)propan-2-ol; oxalic acid
- 1185722-10-4
- AKOS026678919
-
- Inchi: 1S/C18H22N2O2S.C2H2O4/c21-11-5-10-19-12-14(22)13-20-15-6-1-3-8-17(15)23-18-9-4-2-7-16(18)20;3-1(4)2(5)6/h1-4,6-9,14,19,21-22H,5,10-13H2;(H,3,4)(H,5,6)
- InChI Key: ZXYQITYGEZQHOJ-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N(C2C=CC=CC1=2)CC(CNCCCO)O.OC(C(=O)O)=O
Computed Properties
- Exact Mass: 420.13550766g/mol
- Monoisotopic Mass: 420.13550766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 29
- Rotatable Bond Count: 8
- Complexity: 408
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 156Ų
1-(3-hydroxypropyl)amino-3-(10H-phenothiazin-10-yl)propan-2-ol; oxalic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1021-0026-2μmol |
1-[(3-hydroxypropyl)amino]-3-(10H-phenothiazin-10-yl)propan-2-ol; oxalic acid |
1185722-10-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1021-0026-5μmol |
1-[(3-hydroxypropyl)amino]-3-(10H-phenothiazin-10-yl)propan-2-ol; oxalic acid |
1185722-10-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1021-0026-10μmol |
1-[(3-hydroxypropyl)amino]-3-(10H-phenothiazin-10-yl)propan-2-ol; oxalic acid |
1185722-10-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1021-0026-20μmol |
1-[(3-hydroxypropyl)amino]-3-(10H-phenothiazin-10-yl)propan-2-ol; oxalic acid |
1185722-10-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1021-0026-1mg |
1-[(3-hydroxypropyl)amino]-3-(10H-phenothiazin-10-yl)propan-2-ol; oxalic acid |
1185722-10-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1021-0026-2mg |
1-[(3-hydroxypropyl)amino]-3-(10H-phenothiazin-10-yl)propan-2-ol; oxalic acid |
1185722-10-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1021-0026-3mg |
1-[(3-hydroxypropyl)amino]-3-(10H-phenothiazin-10-yl)propan-2-ol; oxalic acid |
1185722-10-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1021-0026-4mg |
1-[(3-hydroxypropyl)amino]-3-(10H-phenothiazin-10-yl)propan-2-ol; oxalic acid |
1185722-10-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1021-0026-5mg |
1-[(3-hydroxypropyl)amino]-3-(10H-phenothiazin-10-yl)propan-2-ol; oxalic acid |
1185722-10-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1021-0026-10mg |
1-[(3-hydroxypropyl)amino]-3-(10H-phenothiazin-10-yl)propan-2-ol; oxalic acid |
1185722-10-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
1-(3-hydroxypropyl)amino-3-(10H-phenothiazin-10-yl)propan-2-ol; oxalic acid Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on 1-(3-hydroxypropyl)amino-3-(10H-phenothiazin-10-yl)propan-2-ol; oxalic acid
Comprehensive Analysis of 1-(3-hydroxypropyl)amino-3-(10H-phenothiazin-10-yl)propan-2-ol; oxalic acid (CAS No. 1185722-10-4)
The compound 1-(3-hydroxypropyl)amino-3-(10H-phenothiazin-10-yl)propan-2-ol; oxalic acid (CAS No. 1185722-10-4) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its hybrid structure, combining a phenothiazine core with a hydroxypropylamino side chain and oxalic acid counterion, offers intriguing properties for applications in drug development and material science. Researchers are particularly interested in its potential as a multifunctional bioactive agent, given the known pharmacological activities of phenothiazine derivatives.
Recent studies have focused on the molecular interactions of this compound, especially its ability to modulate biological pathways. The phenothiazine moiety is recognized for its electron-rich aromatic system, which contributes to the compound's redox activity and potential as an antioxidant. Meanwhile, the hydroxypropylamino side chain enhances solubility and may facilitate blood-brain barrier penetration, making it relevant for neurological applications. These characteristics align with current research trends in neuroprotective agents and central nervous system drug discovery.
The oxalic acid component in this salt form serves multiple purposes. Beyond its role as a counterion for improved crystallinity, it may influence the compound's pH-dependent solubility and bioavailability. This aspect is particularly valuable in formulation development, where control over drug release kinetics is crucial. Pharmaceutical scientists are investigating how this combination affects the compound's pharmacokinetic profile, especially in relation to emerging drug delivery technologies like nanocarrier systems.
From a synthetic chemistry perspective, the preparation of 1-(3-hydroxypropyl)amino-3-(10H-phenothiazin-10-yl)propan-2-ol; oxalic acid presents interesting challenges. The convergent synthesis approach typically involves coupling the phenothiazine nucleus with appropriately functionalized propylamine derivatives, followed by salt formation with oxalic acid. Optimization of this process requires careful control of reaction conditions to maximize yield and purity, topics frequently searched by synthetic chemists in academic and industrial settings.
Analytical characterization of this compound employs advanced techniques including high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography. These methods confirm not only the molecular structure but also provide insights into the conformational preferences and solid-state packing of the molecule. Such detailed characterization is essential for understanding structure-activity relationships, a key consideration in current rational drug design paradigms.
The stability profile of CAS No. 1185722-10-4 under various environmental conditions represents another area of active investigation. Studies examining its photostability, thermal degradation pathways, and solution stability at different pH values provide critical data for formulation scientists. These stability considerations are particularly relevant given the growing emphasis on quality by design (QbD) approaches in pharmaceutical development.
In the context of green chemistry, researchers are exploring more sustainable methods for producing 1-(3-hydroxypropyl)amino-3-(10H-phenothiazin-10-yl)propan-2-ol; oxalic acid. This includes investigating catalytic processes, solvent-free reactions, and biocatalytic approaches to reduce the environmental impact of its synthesis. Such efforts align with broader industry trends toward green pharmaceutical manufacturing and respond to increasing regulatory and consumer demands for sustainable practices.
The potential biological activities of this compound are being evaluated in various in vitro and in vivo models. Preliminary studies suggest possible interactions with neurotransmitter receptors and ion channels, although detailed mechanism-of-action studies are ongoing. These investigations are part of a larger movement toward targeted molecular therapies and precision medicine approaches that dominate contemporary biomedical research.
From a materials science perspective, the electronic properties of the phenothiazine core in this compound have sparked interest in potential organic electronic applications. Researchers are examining its charge transport characteristics and photophysical behavior for possible use in organic semiconductors or photovoltaic materials. This multidisciplinary interest reflects the growing convergence of pharmaceutical and materials chemistry in advanced technological applications.
As research on CAS No. 1185722-10-4 progresses, intellectual property considerations are becoming increasingly important. Patent analysts note growing activity around phenothiazine derivatives with modified side chains, suggesting competitive interest in this chemical space. This legal dimension adds another layer to the compound's significance in both academic and industrial contexts.
The future development of 1-(3-hydroxypropyl)amino-3-(10H-phenothiazin-10-yl)propan-2-ol; oxalic acid will likely focus on translating its promising physicochemical properties into practical applications. Whether as a pharmacological agent, material component, or research tool, this compound exemplifies how strategic molecular design can yield versatile chemical entities with broad potential across scientific disciplines.
1185722-10-4 (1-(3-hydroxypropyl)amino-3-(10H-phenothiazin-10-yl)propan-2-ol; oxalic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)